Cas no 119256-74-5 (4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-)

4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)- structure
119256-74-5 structure
Product Name:4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
CAS No:119256-74-5
MF:C19H22O9
MW:394.372586727142
CID:157599
Update Time:2024-03-01

4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
    • Isoaloesin
    • 4H-1-Benzopyran-4-one, 6-β-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
    • Inchi: 1S/C19H22O9/c1-7(21)3-9-4-10(22)14-8(2)15(11(23)5-12(14)27-9)19-18(26)17(25)16(24)13(6-20)28-19/h4-5,13,16-20,23-26H,3,6H2,1-2H3/t13-,16-,17+,18-,19+/m1/s1
    • InChI Key: CECUXOBYJYIEIX-SFKBXODTSA-N
    • SMILES: C1(CC(=O)C)OC2=CC(O)=C([C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)C(C)=C2C(=O)C=1

Computed Properties

  • Exact Mass: 394.12636

Experimental Properties

  • Density: 1.500±0.06 g/cm3(Predicted)
  • Melting Point: 190 °C
  • Boiling Point: 642.1±55.0 °C(Predicted)
  • PSA: 153.75
  • pka: 6.58±0.40(Predicted)
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